Cas no 104825-34-5 (Benzoic acid,3-(cyanomethyl)-2-nitro-)
104825-34-5 structure
Product Name:Benzoic acid,3-(cyanomethyl)-2-nitro-
CAS No:104825-34-5
MF:C9H6N2O4
MW:206.154942035675
CID:126479
PubChem ID:13570171
Update Time:2025-04-18
Benzoic acid,3-(cyanomethyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(cyanomethyl)-2-nitro-
- Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
- 3-Cyanomethyl-2,5-dimethylnitrobenzol
- 3-Cyanomethyl-2-nitrobenzoic acid
- 3-(Cyanomethyl)-2-nitrobenzoic acid
- SCHEMBL9523735
- 104825-34-5
- Benzoic acid, 3-(cyanomethyl)-2-nitro-
- DB-285625
-
- Inchi： 1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
- InChI Key： DDAYNJMSNNRHOT-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(CC#N)=C1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 206.03300
- Monoisotopic Mass: 206.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.91000
- LogP: 1.88228
Benzoic acid,3-(cyanomethyl)-2-nitro- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoic acid,3-(cyanomethyl)-2-nitro- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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